BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Research: Proper Disposal of Ro
04-5595 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903

For researchers and scientists in the dynamic field of drug development, the safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of Ro 04-5595 hydrochloride, a selective
NMDA receptor antagonist. Adherence to these procedures is critical for ensuring laboratory
safety and minimizing environmental impact.

Ro 04-5595 hydrochloride is categorized as a research compound and requires careful
handling due to its potential hazards. While a specific, comprehensive Safety Data Sheet
(SDS) is not readily available in public domains, a safety data sheet for Tetradonium bromide,
which lists Ro 04-5595 hydrochloride as a synonym, provides crucial safety information.

Hazard Profile and Safety Considerations

Based on available data, Ro 04-5595 hydrochloride presents the following hazards:

o Acute Oral Toxicity: The substance is harmful if swallowed, with a reported LD50 in rats of
0.39 g/kg.

o Skin and Eye Irritation: Assumed to be an irritant upon contact with skin and eyes.

o Environmental Hazards: The compound exhibits high solubility and can pose a risk to aquatic
life.
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Given these potential hazards, appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, should be worn at all times when handling this
compound. All procedures should be conducted in a well-ventilated area or a chemical fume
hood.

Quantitative Safety Data Summary

Parameter Value Species

Acute Oral LD50 0.39 g/kg Rat

Aquatic Toxicity (Fish) LC50 > 1.81 mg/L (96 h) Danio rerio
Aquatic Toxicity (Daphnia) LC10 18 ug/L (48 h) Daphnia magna

. - Pseudokirchneriella
Aquatic Toxicity (Algae) EC50 5.38 ug/L (72 h) )
subcapitata

Step-by-Step Disposal Protocol

The proper disposal of Ro 04-5595 hydrochloride should be carried out in accordance with
institutional and local regulations for hazardous chemical waste.

» Waste Identification and Segregation:

o Designate a specific, clearly labeled hazardous waste container for Ro 04-5595
hydrochloride waste. The label should include the chemical name, "Hazardous Waste,"
and any relevant hazard symbols.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed. In particular, avoid mixing with strong oxidizing agents.

» Container Management:

o Use a sturdy, leak-proof container with a secure screw-top cap that is chemically
compatible with the compound.

o Keep the waste container closed at all times, except when adding waste.
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o Store the waste container in a designated, well-ventilated, and secure secondary
containment area to prevent spills.

e Disposal of Pure Compound and Concentrated Solutions:

o Unused or expired pure Ro 04-5595 hydrochloride should be disposed of in its original
container, if possible, or transferred to a suitable hazardous waste container.

o Concentrated solutions should be collected in a designated liquid hazardous waste
container.

» Disposal of Dilute Solutions:

o Agqueous solutions of Ro 04-5595 hydrochloride should not be disposed of down the
drain due to its potential environmental toxicity.

o Collect all dilute solutions in a designated aqueous hazardous waste container.
o Disposal of Contaminated Materials:

o Any materials, such as pipette tips, weigh boats, and paper towels, that are contaminated
with Ro 04-5595 hydrochloride should be collected in a designated solid hazardous
waste container.

o Empty containers that held the compound must be triple-rinsed with a suitable solvent.
The first rinsate must be collected and disposed of as hazardous waste. Subsequent
rinsates can typically be disposed of down the drain, but institutional guidelines should be
followed. After rinsing and air-drying, the defaced container can be discarded as regular
laboratory glass or plastic waste.

e Waste Pickup and Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Ensure all waste containers are properly labeled and sealed before pickup.
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Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Ro 04-5595 hydrochloride.

By following these procedures, researchers can ensure the safe and responsible disposal of
Ro 04-5595 hydrochloride, contributing to a secure laboratory environment and the protection
of our ecosystem. Always consult your institution's specific safety and disposal guidelines.

» To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Ro 04-5595
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b070903?utm_src=pdf-body-img
https://www.benchchem.com/product/b070903?utm_src=pdf-body
https://www.benchchem.com/product/b070903?utm_src=pdf-body
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b070903#ro-04-5595-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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